Cas no 2092419-55-9 (2-Bromo-4-fluoro-3-methoxybenzoic acid)

• Product Name: 2-Bromo-4-fluoro-3-methoxybenzoic acid
• CAS No: 2092419-55-9
• MF: C₈H₆BrFO₃
• MW: 249.03
• CID: 5076552
• Update Time: 2025-10-30

2-Bromo-4-fluoro-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoro-3-methoxybenzoic acid

• Inchi： 1S/C8H6BrFO3/c1-13-7-5(10)3-2-4(6(7)9)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： ZTEKBDYLZIQYGU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(F)C(OC)=C1Br

Additional information on 2-Bromo-4-fluoro-3-methoxybenzoic acid

Professional Introduction to 2-Bromo-4-fluoro-3-methoxybenzoic acid (CAS No. 2092419-55-9)

2-Bromo-4-fluoro-3-methoxybenzoic acid, with the chemical identifier CAS No. 2092419-55-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its bromine, fluorine, and methoxy substituents, which endow it with unique chemical properties and potential applications in drug development.

The structural configuration of 2-Bromo-4-fluoro-3-methoxybenzoic acid imparts a high degree of functional diversity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both bromine and fluorine atoms enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other organic transformations. These attributes make it particularly useful in the construction of complex molecular frameworks required for novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting intricate biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. 2-Bromo-4-fluoro-3-methoxybenzoic acid has emerged as a key building block in this endeavor. Its benzene ring system provides a stable scaffold that can be modified to interact with specific biological targets. For instance, derivatives of this compound have been explored as potential kinase inhibitors, where the bromine and fluorine substituents play a crucial role in modulating binding affinity and selectivity.

One of the most compelling aspects of 2-Bromo-4-fluoro-3-methoxybenzoic acid is its versatility in medicinal chemistry applications. Researchers have leveraged its structural features to design molecules with enhanced pharmacokinetic properties, such as improved solubility and metabolic stability. Additionally, the methoxy group contributes to electron-donating effects, which can influence the electronic properties of adjacent functional groups, thereby fine-tuning the reactivity and binding characteristics of the final drug candidates.

The pharmaceutical industry has shown particular interest in using 2-Bromo-4-fluoro-3-methoxybenzoic acid as a precursor for synthesizing novel anti-inflammatory agents. Inflammatory pathways are implicated in a wide range of chronic diseases, and inhibiting key enzymes or receptors within these pathways holds promise for therapeutic intervention. Preliminary studies have indicated that certain derivatives of this compound exhibit potent anti-inflammatory activity by modulating cytokine production and inhibiting inflammatory signaling cascades.

Moreover, the agrochemical sector has also recognized the potential of 2-Bromo-4-fluoro-3-methoxybenzoic acid. Its structural motifs are reminiscent of compounds known to possess herbicidal and pesticidal properties. By incorporating this compound into new formulations, researchers aim to develop environmentally sustainable alternatives that offer effective crop protection while minimizing ecological impact.

The synthesis of 2-Bromo-4-fluoro-3-methoxybenzoic acid itself is an intricate process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry techniques, have been employed to optimize production. These methods not only improve efficiency but also enhance scalability, making it feasible to produce sufficient quantities for industrial applications.

In conclusion, 2-Bromo-4-fluoro-3-methoxybenzoic acid (CAS No. 2092419-55-9) represents a cornerstone compound in modern chemical synthesis and drug discovery. Its unique structural features enable its use as a versatile intermediate in developing innovative therapeutics across multiple disease areas. As research continues to uncover new applications and refine synthetic strategies, this compound is poised to remain at the forefront of pharmaceutical innovation.